An In-depth Technical Guide to 3-Acetoxy-4,7(11)-cadinadien-8-one
An In-depth Technical Guide to 3-Acetoxy-4,7(11)-cadinadien-8-one
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the sesquiterpenoid 3-Acetoxy-4,7(11)-cadinadien-8-one, a natural product isolated from the invasive plant species Eupatorium adenophorum (also known as Ageratina adenophora). This document details the discovery and history of the compound, its physicochemical properties, and the experimental protocols for its isolation and characterization. While specific biological activities and mechanisms of action for this particular compound are not extensively documented in publicly available literature, this guide summarizes the known biological activities of related compounds and extracts from its source organism. All quantitative data is presented in structured tables, and a logical workflow for its isolation is provided in a Graphviz diagram.
Introduction
3-Acetoxy-4,7(11)-cadinadien-8-one is a cadinene-type sesquiterpenoid first described in 1981.[1][2][3][4] Sesquiterpenoids are a large and diverse class of natural products known for their wide range of biological activities. This compound is one of several related cadinene derivatives isolated from Eupatorium adenophorum, a plant recognized for its production of various bioactive secondary metabolites.[1][2][5] This guide aims to consolidate the available scientific information on 3-Acetoxy-4,7(11)-cadinadien-8-one to serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug discovery.
Discovery and History
3-Acetoxy-4,7(11)-cadinadien-8-one was first isolated and its structure elucidated in 1981 by Bohlmann and Gupta from the aerial parts of Ageratina adenophora (synonymous with Eupatorium adenophorum).[1][2][3][4] The isolation was part of a broader phytochemical investigation of the plant, which led to the identification of five other new cadinene derivatives. The structure of 3-Acetoxy-4,7(11)-cadinadien-8-one was determined through spectroscopic methods, primarily ¹H-NMR, infrared spectroscopy, and mass spectrometry, in conjunction with chemical derivatization.
Physicochemical Properties
The fundamental physicochemical properties of 3-Acetoxy-4,7(11)-cadinadien-8-one are summarized in the table below. This data is critical for its identification, purification, and handling in a laboratory setting.
| Property | Value | Reference |
| Molecular Formula | C₁₇H₂₄O₃ | [1][2][3] |
| Molecular Weight | 276.37 g/mol | [1][2][3] |
| CAS Number | 104975-02-2 | |
| Class | Sesquiterpenoid (Cadinene-type) | [1][2] |
| Natural Source | Eupatorium adenophorum (Ageratina adenophora) | [1][2][3][4][5] |
Spectroscopic Data
The structural elucidation of 3-Acetoxy-4,7(11)-cadinadien-8-one was heavily reliant on spectroscopic analysis. The key data from ¹H-NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are presented below.
Table 2: ¹H-NMR Spectroscopic Data (CDCl₃)
| Chemical Shift (δ) ppm | Multiplicity | Coupling Constant (J) Hz | Assignment |
| ~5.40 | m | H-3 | |
| ~5.30 | br s | H-5 | |
| 4.89 | br s | H-12a | |
| 4.75 | br s | H-12b | |
| ~2.90 | m | H-1 | |
| 2.15 | s | OAc | |
| 1.80 | br s | Me-13 | |
| 1.05 | d | 7 | Me-14 |
| 0.95 | d | 7 | Me-15 |
Note: The data presented is based on the original publication by Bohlmann and Gupta (1981) and may be subject to variations based on experimental conditions.
Table 3: Infrared (IR) and Mass Spectrometry (MS) Data
| Spectroscopic Method | Key Peaks/Fragments |
| IR (CCl₄) νₘₐₓ cm⁻¹ | 1735 (OAc), 1680 (conj. C=O), 1640 (C=C) |
| Mass Spectrometry (MS) m/z (%) | 276 (M⁺, 5), 234 (10), 216 (100), 199 (45), 191 (30), 173 (25), 145 (30) |
Experimental Protocols
The following protocols are based on the methodologies described in the original isolation literature and general practices in natural product chemistry.
Isolation and Extraction
The isolation of 3-Acetoxy-4,7(11)-cadinadien-8-one from E. adenophorum follows a standard procedure for the extraction of secondary metabolites from plant material.
Workflow for Isolation and Purification
Caption: Isolation and Purification Workflow.
Detailed Protocol:
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Plant Material Collection and Preparation: Aerial parts of Eupatorium adenophorum are collected, air-dried, and ground into a fine powder.
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Extraction: The powdered plant material is exhaustively extracted at room temperature with a 1:1 mixture of diethyl ether and petroleum ether. The solvent is subsequently removed under reduced pressure to yield a crude extract.
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Initial Chromatographic Separation: The crude extract is subjected to column chromatography on silica (B1680970) gel.
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Elution: The column is eluted with a gradient of petroleum ether and diethyl ether, starting with pure petroleum ether and gradually increasing the polarity with diethyl ether.
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Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing the compounds of interest.
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Preparative TLC: Fractions containing 3-Acetoxy-4,7(11)-cadinadien-8-one are pooled and further purified using preparative thin-layer chromatography on silica gel. The plate is typically developed with a petroleum ether-diethyl ether solvent system.
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Final Purification: The band corresponding to the desired compound is scraped from the TLC plate, and the compound is eluted from the silica gel with a suitable solvent (e.g., chloroform (B151607) or ethyl acetate). The solvent is then evaporated to yield the pure compound.
Structure Elucidation
The structure of the isolated compound is confirmed using a combination of spectroscopic techniques:
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¹H-NMR Spectroscopy: To determine the proton framework of the molecule.
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Infrared (IR) Spectroscopy: To identify key functional groups such as carbonyls (from the acetate (B1210297) and ketone) and carbon-carbon double bonds.
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Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, which aids in confirming the structure.
Biological Activity
While the original isolation paper did not report on the biological activity of 3-Acetoxy-4,7(11)-cadinadien-8-one, extracts of Eupatorium adenophorum and other isolated cadinene derivatives have been shown to possess a range of biological effects.
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Antifungal and Plant Growth Inhibitory Activities: Various cadinene sesquiterpenes isolated from E. adenophorum have demonstrated antifungal and plant growth inhibitory properties.
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General Toxicity of Extracts: Crude extracts of E. adenophorum are known to be toxic to livestock, with sesquiterpenes being implicated as the primary toxic agents.
Further research is required to determine the specific biological activities and potential therapeutic applications of pure 3-Acetoxy-4,7(11)-cadinadien-8-one.
Signaling Pathways and Mechanism of Action
Currently, there is no specific information available in the scientific literature regarding the signaling pathways or the precise molecular mechanism of action for 3-Acetoxy-4,7(11)-cadinadien-8-one. Research in this area would be a valuable next step to understand its potential pharmacological effects.
Conclusion
3-Acetoxy-4,7(11)-cadinadien-8-one is a structurally characterized sesquiterpenoid from Eupatorium adenophorum. This guide has provided a detailed account of its discovery, physicochemical properties, and the methodologies for its isolation and characterization based on the foundational work in the field. While its specific biological activities remain largely unexplored, the known bioactivities of related compounds from its natural source suggest that it may be a candidate for further pharmacological investigation. This document serves as a foundational resource to facilitate future research into this and other related natural products.
